Cas no 2227784-68-9 ((1R)-3-amino-1-(1H-1,3-benzodiazol-5-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(1H-1,3-benzodiazol-5-yl)propan-1-ol
• CAS No: 2227784-68-9
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5922091
• PubChem ID: 96750755
• Update Time: 2025-06-09

(1R)-3-amino-1-(1H-1,3-benzodiazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(1H-1,3-benzodiazol-5-yl)propan-1-ol
• 2227784-68-9
• EN300-1785447

• Inchi： 1S/C10H13N3O/c11-4-3-10(14)7-1-2-8-9(5-7)13-6-12-8/h1-2,5-6,10,14H,3-4,11H2,(H,12,13)/t10-/m1/s1
• InChI Key： LGRLWIPAOXAKQP-SNVBAGLBSA-N
• SMILES： O[C@H](CCN)C1=CC=C2C(=C1)NC=N2

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.9Ų

Additional information on (1R)-3-amino-1-(1H-1,3-benzodiazol-5-yl)propan-1-ol

Comprehensive Overview of (1R)-3-amino-1-(1H-1,3-benzodiazol-5-yl)propan-1-ol (CAS No. 2227784-68-9): Structure, Applications, and Research Insights

The compound (1R)-3-amino-1-(1H-1,3-benzodiazol-5-yl)propan-1-ol (CAS No. 2227784-68-9) is a chiral amino alcohol derivative featuring a 1H-1,3-benzodiazole (benzimidazole) core. Its molecular structure combines a propanol backbone with an amino group at the third carbon and a benzimidazole moiety at the first position, rendering it a versatile intermediate in pharmaceutical and biochemical research. The (1R) stereochemistry indicates its enantiopure form, which is critical for applications requiring chiral specificity, such as drug development and asymmetric synthesis.

In recent years, the demand for chiral building blocks like (1R)-3-amino-1-(1H-1,3-benzodiazol-5-yl)propan-1-ol has surged due to their role in designing targeted therapeutics and enzyme inhibitors. Researchers are particularly interested in its potential as a precursor for kinase inhibitors or GPCR modulators, given the benzimidazole scaffold's prevalence in bioactive molecules. The compound’s CAS No. 2227784-68-9 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, the amino alcohol functionality in this compound enables diverse derivatization pathways. It can undergo N-acylation, O-alkylation, or reductive amination, making it a valuable tool for constructing complex molecular architectures. The benzimidazole ring further enhances its utility, as this heterocycle is known for its hydrogen-bonding capacity and metal-coordinating properties, which are exploitable in catalysis and material science.

Current trends in AI-driven drug discovery have amplified interest in compounds like (1R)-3-amino-1-(1H-1,3-benzodiazol-5-yl)propan-1-ol. Machine learning models often prioritize benzimidazole derivatives due to their drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) compatibility. This aligns with frequent search queries such as "benzimidazole-based drug candidates 2024" or "chiral amino alcohol applications in pharmaceuticals."

Environmental and green chemistry considerations also play a role in the compound’s appeal. Researchers are exploring solvent-free synthesis routes or biocatalytic methods to produce such chiral amines sustainably. The CAS No. 2227784-68-9 is often cross-referenced in studies optimizing atom economy and reaction efficiency, addressing the industry’s shift toward sustainable chemical practices.

In summary, (1R)-3-amino-1-(1H-1,3-benzodiazol-5-yl)propan-1-ol represents a multifaceted compound with significant potential in drug development, catalysis, and materials science. Its enantiopure form, coupled with the benzimidazole scaffold, positions it as a key player in advancing precision medicine and green synthesis methodologies. As research continues, its CAS No. 2227784-68-9 will likely remain a focal point for innovation in organic and medicinal chemistry.